(R)-2-Amino-2-(3-methoxyphenyl)ethanol

• IUPAC Name: (2R)-2-amino-2-(3-methoxyphenyl)ethanol
• InChI: InChI=1S/C9H13NO2/c1-12-8-4-2-3-7(5-8)9(10)6-11/h2-5,9,11H,6,10H2,1H3/t9-/m0/s1
• InChI Key: HAHLSZOSVFWLMM-VIFPVBQESA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CO)N
• Isomeric SMILES: COC1=CC=CC(=C1)[C@H](CO)N
• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol
• CAS No.: 763080-04-2

Description

(R)-2-Amino-2-(3-methoxyphenyl)ethanol is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.20. The purity is usually 95%.
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Scientific Research Applications

Enantiospecific Synthesis

• Enantiospecific Synthesis for Optically Active Isomers : A method for preparing enantiomerically pure diastereomers involving (R)-2-Amino-2-(3-methoxyphenyl)ethanol as a key intermediate. These diastereomers are significant in synthesizing optically active isomers (Malézieux et al., 1998).

Asymmetric Transfer Hydrogenation

• Synthesis of Optically Active β-AminoAlcohols : Demonstrated the synthesis of various optically active amino alcohols, including derivatives of this compound, via asymmetric transfer hydrogenation, achieving high enantiomeric excesses (Zhou Xu et al., 2010).

Combinatorial Synthesis in Cancer Research

• Combinatorial Synthesis for Anticancer Evaluation : Utilized in a combinatorial synthesis approach to create derivatives for anticancer evaluation. One of the synthesized compounds showed significant potency against a human breast cancer cell line (Patravale et al., 2014).

Chiral Liquid Chromatography

• Enantiomeric Separation in Chromatography : A study on the enantiomeric separation of β-amino-β-(3-methoxyphenyl) propionic acid, closely related to this compound, indicating its relevance in analytical chemistry (Madhavan et al., 2007).

Biochemistry and Pharmacology

• Receptor Differentiation and Pharmacological Activity : Investigated the effects of structural modification of amino ethanol derivatives on sympathomimetic activity, suggesting applications in pharmacology and biochemistry (Lands et al., 1967).

Kinetic Studies in Organic Chemistry

• Kinetics of Thionocarbonate Reactions : Explored the kinetics of reactions involving derivatives of this compound with alicyclic amines, contributing to our understanding of reaction mechanisms (Castro et al., 2001).

Biocatalysis

• Biocatalytic Production in Drug Intermediates : Demonstrated the biocatalytic synthesis of enantiomerically pure (S)-1-(4-methoxyphenyl) ethanol, related to this compound, using Lactobacillus senmaizuke. This process is significant for producing drug intermediates like antihistamines (Kavi et al., 2021).

Synthesis of Key Pharmaceutical Intermediates

• Synthesis of Pharmaceutical Intermediates : Involved in synthesizing key intermediates for pharmaceuticals like aprepitant, demonstrating its importance in drug synthesis (Zhang Fuli, 2012).

Enzymatic Applications in Pharmacology

• Enzymatic Discovery for Pharmaceutical Applications : Identified an enzyme from Burkholderia cenocepacia for reducing acetophenone derivatives, showcasing the utility of this compound in enzymatic processes for aromatic chiral alcohols used in pharmaceuticals (Yu et al., 2018).